6-Oxo-1,6-dihydropyridazine-4-carbonitrile

• IUPAC Name: 6-oxo-1H-pyridazine-4-carbonitrile
• InChI: InChI=1S/C5H3N3O/c6-2-4-1-5(9)8-7-3-4/h1,3H,(H,8,9)
• InChI Key: AKDWXDZPBGJPQK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NNC1=O)C#N
• Molecular Formula: C5H3N3O
• Molecular Weight: 121.10 g/mol
• CAS RN: 1934386-28-3

Description

6-Oxo-1,6-dihydropyridazine-4-carbonitrile is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as DHPM and has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

Antioxidant Activity

• Fused Heterocyclic Compounds : Derivatives of 6-Oxo-1,6-dihydropyridazine-4-carbonitrile have been synthesized, including thiazolopyrimidines and pyrrolothiazolopyrimidine, which exhibited significant antioxidant activities. This positions these compounds as potential candidates for further research in oxidative stress-related disorders (Salem et al., 2015).

Antimicrobial Activity

• Synthesis and Evaluation : Some new pyrimidines and condensed pyrimidines derived from this compound have shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria (Abdelghani et al., 2017).

Anti-inflammatory and Anticancer Activity

• Dihydropyrimidine Derivatives : Research on 4,5-dihydropyrimidine-5-carbonitrile derivatives indicated potential for anti-inflammatory and antimicrobial actions, with some compounds emerging as leads in edema inhibition and showing efficacy against bacterial and fungal strains. This includes applications in anticancer research (Alam et al., 2012).

Spectroscopic and Structural Characterization

• Optical and Electronic Properties : Studies have been conducted on the structural characterization, including X-ray and spectroscopic analysis, of pyridine derivatives, exploring their potential in materials science, particularly in optoelectronic applications (Cetina et al., 2010).

Surface Active Properties

• Nonionic Surfactants : Novel nonionic surfactants containing pyrimidines and related nitrogen heterocyclic ring systems derived from this compound have been synthesized, showing potential for applications in drug manufacturing, pesticides, emulsifiers, and cosmetics. Their antimicrobial activities were comparable to commercial antibiotic drugs (El-Sayed, 2008).

Novel Synthesis Methods

• Eco-friendly Synthesis : A green synthesis approach for derivatives of 6-amino-3-phenyl-4-aryl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been developed, using ultrasound irradiation in an aqueous medium. This method is eco-friendly and efficient compared to traditional synthesis methods (Zou et al., 2013).

Molecular Docking and Inhibitory Potential

• Dihydrofolate Reductase Inhibitors : Structural insights from studies on dihydropyrimidine-5-carbonitrile derivatives have indicated their potential as inhibitors against the human dihydrofolate reductase enzyme. This is significant for developing therapeutic agents in cancer treatment (Al-Wahaibi et al., 2021).